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CAS No.: 14391-97-0

Cat. No.: B1217030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scandium-49 (⁴⁹Sc) is a short-lived radioisotope of the element scandium. Understanding its

nuclear decay properties, specifically its half-life and decay constant, is crucial for various

applications in nuclear physics research and potentially for the development of novel

radiopharmaceuticals. This technical guide provides a comprehensive overview of the nuclear

data of Scandium-49, a detailed, plausible experimental protocol for the determination of its

half-life, and a visualization of its decay pathway.

Core Nuclear Data of Scandium-49
The fundamental decay characteristics of Scandium-49 are summarized in the table below.

This data is essential for any experimental design or theoretical modeling involving this isotope.
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Property Value Unit

Half-life (T½) 57.2 (2) minutes

57[1] minutes

Decay Constant (λ) 0.0002020366038708 s⁻¹

2.0197e-04[2] s⁻¹

Decay Mode Beta-minus (β⁻) -

Parent Nuclide Calcium-49 (⁴⁹Ca) -

Daughter Nuclide Titanium-49 (⁴⁹Ti) -

Decay Pathway of Scandium-49
Scandium-49 undergoes beta-minus decay, a process in which a neutron within the nucleus is

converted into a proton, with the simultaneous emission of an electron (beta particle) and an

electron antineutrino. This transformation results in the formation of the stable isotope Titanium-

49.

Calcium-49 (Parent) Scandium-49

β⁻ decay
T½ = 8.718 min Titanium-49 (Stable Daughter)

β⁻ decay
T½ = 57.2 min

Click to download full resolution via product page

Decay scheme of Scandium-49.

Experimental Determination of the Half-life of
Scandium-49
The following section outlines a detailed experimental protocol for the determination of the half-

life of Scandium-49. This protocol is based on the production of ⁴⁹Sc through neutron

activation of a stable calcium isotope and subsequent measurement of its decay using gamma-

ray spectrometry.
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I. Production of Scandium-49
Scandium-49 can be produced by the neutron capture reaction on Calcium-48 (⁴⁸Ca), which

leads to the formation of Calcium-49 (⁴⁹Ca). ⁴⁹Ca then rapidly decays via beta emission to

⁴⁹Sc.

Reaction: ⁴⁸Ca(n,γ)⁴⁹Ca → ⁴⁹Sc + β⁻ + ν̅e

Target Preparation: A sample of enriched Calcium-48 (as CaCO₃ or CaO) is encapsulated in

a high-purity, low-activation material such as quartz or high-density polyethylene.

Irradiation: The encapsulated sample is placed in a nuclear reactor and irradiated with a

thermal neutron flux. The irradiation time should be optimized based on the neutron flux and

the half-life of ⁴⁹Ca (8.718 minutes) to maximize the production of ⁴⁹Sc while minimizing the

production of longer-lived impurities.

II. Measurement of Radioactive Decay
The decay of Scandium-49 will be measured by detecting the gamma rays emitted from its

daughter nuclide, Titanium-49, as it de-excites.

Equipment:

High-Purity Germanium (HPGe) detector

Multichannel Analyzer (MCA)

Lead shielding

Sample holder with reproducible geometry

Procedure:

Sample Transfer: Following irradiation, the sample is safely and rapidly transferred from the

reactor to the counting station. A pneumatic transfer system is ideal for minimizing transfer

time and radiation exposure.
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Detector Setup and Calibration: The HPGe detector is calibrated for energy and efficiency

using standard radioactive sources (e.g., ¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu).

Data Acquisition:

The irradiated sample is placed in a fixed position relative to the detector to ensure

consistent counting geometry.

A series of short, sequential gamma-ray spectra are acquired using the MCA. The

counting time for each spectrum should be a small fraction of the expected half-life of ⁴⁹Sc

(e.g., 1-2 minutes).

Data collection should continue for several half-lives (e.g., 5-7 half-lives, approximately 5-6

hours) to ensure a complete decay curve is recorded.

Background Measurement: After the ⁴⁹Sc activity has decayed to a negligible level, a

background spectrum is acquired for the same counting time to account for environmental

radiation.

III. Data Analysis
Peak Analysis: For each acquired spectrum, the net peak area of a characteristic gamma-ray

photopeak from the decay of ⁴⁹Sc to ⁴⁹Ti is determined. The most prominent gamma rays of

⁴⁹Ti following the decay of ⁴⁹Sc should be used for this analysis.

Background Subtraction: The background counts are subtracted from the gross peak area to

obtain the net counts.

Decay Curve Construction: The net counts for the selected photopeak are plotted against the

time at the midpoint of each counting interval.

Half-life Calculation: The half-life is determined by fitting the decay curve data to a single

exponential decay function:

A(t) = A₀ * e^(-λt)

where:
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A(t) is the activity at time t

A₀ is the initial activity

λ is the decay constant

The half-life (T½) is then calculated from the decay constant using the relation:

T½ = ln(2) / λ

The experimental workflow can be visualized as follows:
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I. Isotope Production

II. Decay Measurement

III. Data Analysis
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Rapid Sample Transfer

Gamma-Ray Spectrometry (HPGe)

Sequential Spectra Acquisition
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Experimental workflow for half-life determination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1217030/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-the-nuclear-properties-of-scandium-49
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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